2-(6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C28H26N2O5/c1-4-35-22-12-13-25-23(15-22)28(33)24(27(32)19-10-8-18(2)9-11-19)16-30(25)17-26(31)29-20-6-5-7-21(14-20)34-3/h5-16H,4,17H2,1-3H3,(H,29,31)
• InChI Key: YXANAYZUQGRVKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=C(C=C3)C)CC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C28H26N2O5
• Molecular Weight: 470.5 g/mol

Description

2-(6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C28H26N2O5 and its molecular weight is 470.525. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Research has shown that chloroacetamide herbicides undergo complex metabolic pathways in both human and rat liver microsomes, potentially leading to carcinogenic outcomes. These studies contribute to understanding the metabolic activation pathways of these compounds, which can be crucial for assessing human health risks and developing safer agricultural chemicals (Coleman et al., 2000).

Structural Aspects and Properties of Salt and Inclusion Compounds

Investigations into the structural aspects of amide-containing isoquinoline derivatives have provided insights into their potential for forming gels and crystalline solids under different conditions. This research is significant for the development of new materials with potential applications in pharmaceutical formulation and materials science (Karmakar et al., 2007).

Synthesis and Pharmacological Studies

The synthesis of novel compounds with potential biological activities, such as antimicrobial and antifungal properties, is a key area of research. This includes studies on phthalimidoxy substituted quinoline derivatives, highlighting the importance of these compounds in developing new therapeutic agents (Bhambi et al., 2010).

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives and their coordination complexes has shown significant antioxidant activity. These findings are critical for the development of new antioxidant agents, which could have implications for treating oxidative stress-related diseases (Chkirate et al., 2019).